2-Amino-5-nitrophenol
2-Amino-5-nitrophenol
2-amino-5-nitrophenol appears as brown amorphous granules or powder. Melting point 198-202°C.
2-Amino-5-nitrophenol is a member of 3-nitrophenols.
2-Amino-5-nitrophenol is a member of 3-nitrophenols.
Brand Name:
Vulcanchem
CAS No.:
121-88-0
VCID:
VC0090527
InChI:
InChI=1S/C6H6N2O3/c7-5-2-1-4(8(10)11)3-6(5)9/h1-3,9H,7H2
SMILES:
C1=CC(=C(C=C1[N+](=O)[O-])O)N
Molecular Formula:
C6H6N2O3
Molecular Weight:
154.12 g/mol
2-Amino-5-nitrophenol
CAS No.: 121-88-0
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VCID: VC0090527
Molecular Formula: C6H6N2O3
Molecular Weight: 154.12 g/mol
| CAS No. | 121-88-0 |
|---|---|
| Product Name | 2-Amino-5-nitrophenol |
| Molecular Formula | C6H6N2O3 |
| Molecular Weight | 154.12 g/mol |
| IUPAC Name | 2-amino-5-nitrophenol |
| Standard InChI | InChI=1S/C6H6N2O3/c7-5-2-1-4(8(10)11)3-6(5)9/h1-3,9H,7H2 |
| Standard InChIKey | DOPJTDJKZNWLRB-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C=C1[N+](=O)[O-])O)N |
| Canonical SMILES | C1=CC(=C(C=C1[N+](=O)[O-])O)N |
| Colorform | Olive-brown, brown to orange crystalline solid Orange needles when recrystallized from wate |
| Melting Point | 388 to 396 °F (decomposes) (NTP, 1992) 208.5 °C 205.8 °C |
| Physical Description | 2-amino-5-nitrophenol appears as brown amorphous granules or powder. Melting point 198-202°C. |
| Description | 2-amino-5-nitrophenol appears as brown amorphous granules or powder. Melting point 198-202°C. 2-Amino-5-nitrophenol is a member of 3-nitrophenols. |
| Solubility | less than 1 mg/mL at 68° F (NTP, 1992) Slightly soluble in water Soluble in ethanol, acetone, and benzene Soluble in deuterated DSMO In water, 1.04X10+4 mg/L at 25 °C (est) |
| Synonyms | 2-amino-5-nitrophenol 2-hydroxy-4-nitroaniline 3-hydroxy-4-aminonitrobenzene 3-nitro-6-aminophenol 5-nitro-2-aminophenol Rodol YBA Ursol Yellow Brown A |
| Vapor Pressure | 3.52X10-5 mm Hg at 25 °C (est) |
| PubChem Compound | 4984721 |
| Last Modified | Nov 11 2021 |
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